Cas no 2126160-07-2 (2-(3-methylpyridin-2-yl)propan-2-amine hydrochloride)

• Product Name: 2-(3-methylpyridin-2-yl)propan-2-amine hydrochloride
• CAS No: 2126160-07-2
• MF: C₉H₁₅ClN₂
• MW: 186.681801080704
• CID: 4638974
• PubChem ID: 132327963
• Update Time: 2025-10-05

2-(3-methylpyridin-2-yl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, α,α,3-trimethyl-, hydrochloride (1:1)
• 2126160-07-2
• AT40697
• EN300-701196
• 2-(3-methylpyridin-2-yl)propan-2-amine hydrochloride
• starbld0037894

• Inchi： 1S/C9H14N2.ClH/c1-7-5-4-6-11-8(7)9(2,3)10;/h4-6H,10H2,1-3H3;1H
• InChI Key： CYRWGOYXTQACJB-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1C)(N)(C)C.Cl

Computed Properties

• Exact Mass: 186.0923762g/mol
• Monoisotopic Mass: 186.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(3-methylpyridin-2-yl)propan-2-amine hydrochloride

Introduction to CAS No. 2126160-07-2: 2-(3-methylpyridin-2-yl)propan-2-amine hydrochloride

CAS No. 2126160-07-2, commonly referred to as 2-(3-methylpyridin-2-yl)propan-2-amine hydrochloride, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a pyridine ring with an amine group, making it a versatile building block for various applications.

The chemical structure of 2-(3-methylpyridin-2-yl)propan-2-amine hydrochloride consists of a pyridine ring substituted at the 3-position with a methyl group and at the 2-position with an isopropylamine moiety. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity and functionality in different chemical reactions.

Recent studies have highlighted the potential of CAS No. 2126160-07-7 in the synthesis of bioactive molecules. For instance, researchers have explored its role as an intermediate in the preparation of heterocyclic compounds, which are widely used in drug discovery and development.

In terms of synthesis methods, several approaches have been reported to prepare 2-(3-methylpyridin-yl)propan--amine hydrochloride. These include traditional nucleophilic aromatic substitution reactions as well as more advanced methodologies involving transition metal catalysts, such as palladium-catalyzed coupling reactions.

The compound's physical properties, including its melting point, solubility, and stability under various conditions, have been extensively studied to optimize its use in different chemical processes. For example, its high solubility in polar solvents makes it an ideal candidate for reactions requiring homogeneous conditions.

In the context of pharmaceutical applications, CAS No. 18984948} has shown promise as a precursor for bioactive compounds targeting specific therapeutic areas such as oncology and neurodegenerative diseases.

The latest research trends indicate a growing interest in exploring the catalytic applications} of this compound due to its ability to act as a ligand in transition metal complexes, facilitating various catalytic transformations with high efficiency and selectivity.

In summary, CAS No. 855995854} remains a focal point for researchers aiming to develop innovative chemical processes and bioactive molecules.